![molecular formula C7H17O6PS B3056672 Ethyl (diethoxyphosphoryl)methanesulfonate CAS No. 73300-75-1](/img/structure/B3056672.png)
Ethyl (diethoxyphosphoryl)methanesulfonate
Overview
Description
Ethyl (diethoxyphosphoryl)methanesulfonate (EDPMS) is a reagent commonly used in laboratory experiments for a variety of purposes. EDPMS is a derivative of the phosphonate group of compounds, and is a highly reactive reagent that can be used in a variety of organic synthesis reactions. This reagent is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. EDPMS is a versatile reagent due to its ability to undergo a variety of chemical reactions, making it an important tool for laboratory research.
Scientific Research Applications
Synthesis and Characterization in Chemical Structures
Ethyl (diethoxyphosphoryl)methanesulfonate is involved in the synthesis of complex chemical structures. For instance, diethyltin(methoxy)methanesulfonate reacts with t-butylphosphonic acid to form three-dimensional self-assemblies, as demonstrated by Shankar et al. (2011). These assemblies exhibit unique structural motifs and are significant in the construction of supramolecular assemblies (Shankar, Jain, Kociok‐Köhn, & Molloy, 2011).
Role in Mutagenesis and Genetic Research
This compound is used as a reagent in genetic studies due to its mutagenic properties. For example, Neuffer and Ficsor (1963) used it to study genetic changes in maize, indicating its role in inducing chromosome aberrations and genetic mutations (Neuffer & Ficsor, 1963). Furthermore, Chen et al. (2023) discussed its application in EMS mutagenesis to improve abiotic stress tolerance in crops, highlighting its utility in plant breeding and fundamental research (Chen et al., 2023).
Applications in Analytical Chemistry
This compound is also significant in analytical chemistry. Zhou et al. (2017) developed a method for determining ethyl methanesulfonate in methanesulfonic acid using high-performance liquid chromatography, demonstrating its importance in analytical methodologies (Zhou, Xu, Zheng, Liu, & Zheng, 2017).
Role in Molecular Biology
In molecular biology, this compound is utilized for studying DNA sequence changes and mutagenesis. Lebkowski, Miller, and Calos (1986) reported its use in inducing specific DNA sequence changes in human cells, indicating its role in molecular genetics (Lebkowski, Miller, & Calos, 1986).
properties
IUPAC Name |
ethyl diethoxyphosphorylmethanesulfonate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17O6PS/c1-4-11-14(8,12-5-2)7-15(9,10)13-6-3/h4-7H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXPXCCAOKXGQQZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(CS(=O)(=O)OCC)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17O6PS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30448931 | |
Record name | ethyl (diethoxyphosphoryl)methanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30448931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
73300-75-1 | |
Record name | ethyl (diethoxyphosphoryl)methanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30448931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl (diethoxyphosphoryl)methanesulfonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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